Cas no 871329-61-2 (3-(Pyrrolidinylsulfonyl)phenylboronic Acid)

3-(Pyrrolidinylsulfonyl)phenylboronic acid is a boronic acid derivative featuring a pyrrolidinylsulfonyl substituent, which enhances its utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The compound’s boronic acid moiety facilitates efficient transmetalation with palladium catalysts, while the sulfonyl group improves solubility and stability in organic and aqueous media. Its pyrrolidine ring contributes to steric and electronic modulation, making it valuable in the synthesis of complex biaryl structures. This reagent is particularly suited for pharmaceutical and materials science applications, where precise functionalization of aromatic systems is required. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its versatility in synthetic chemistry.
3-(Pyrrolidinylsulfonyl)phenylboronic Acid structure
871329-61-2 structure
Product Name:3-(Pyrrolidinylsulfonyl)phenylboronic Acid
CAS No:871329-61-2
MF:C10H14BNO4S
MW:255.09846162796
MDL:MFCD07783851
CID:719566
PubChem ID:44119834
Update Time:2025-05-22

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
    • 3-(1-Pyrrolidinylsulfonyl)benzeneboronic acid
    • (3-pyrrolidin-1-ylsulfonylphenyl)boronic acid
    • 3-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
    • 3-(Pyrrolidinylsulfonyl)phenylboronic acid
    • Boronic acid,B-[3-(1-pyrrolidinylsulfonyl)phenyl]-
    • OR9418
    • WT841
    • B-[3-(1-Pyrrolidinylsulfonyl)phenyl]boronic acid (ACI)
    • Boronic acid, [3-(1-pyrrolidinylsulfonyl)phenyl]- (9CI)
    • 3-(Pyrrolidinosulfonyl)phenylboronic acid
    • [3-[(Pyrrolidin-1-yl)sulfonyl]phenyl]boronic acid
    • SCHEMBL519915
    • 871329-61-2
    • 3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid, AldrichCPR
    • 3-(pyrrolidine-1-sulfonyl)phenylboronic acid
    • 3-[(1-Pyrrolidinyl)sulfonyl]phenylboronic Acid
    • BP-13364
    • (3-(Pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
    • DTXSID20657434
    • CS-0175326
    • BS-18951
    • SY032706
    • MFCD07783851
    • 3-(pyrrolidin-1-ylsulfonyl)phenylboronic acid
    • AKOS015854109
    • [3-(Pyrrolidine-1-sulfonyl)phenyl]boronic acid
    • I12124
    • RCRUXZHMXFQVRF-UHFFFAOYSA-N
    • 3-(1-Pyrrolidinylsulfonyl)phenylboronic acid
    • 3-(Pyrrolidinylsulfonyl)phenylboronic Acid
    • MDL： MFCD07783851
    • Inchi： 1S/C10H14BNO4S/c13-11(14)9-4-3-5-10(8-9)17(15,16)12-6-1-2-7-12/h3-5,8,13-14H,1-2,6-7H2
    • InChI Key： RCRUXZHMXFQVRF-UHFFFAOYSA-N
    • SMILES： O=S(N1CCCC1)(C1C=C(B(O)O)C=CC=1)=O

Computed Properties

  • Exact Mass: 255.07400
  • Monoisotopic Mass: 255.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 127-129
  • Boiling Point: 486.7±55.0 °C at 760 mmHg
  • Flash Point: 248.2±31.5 °C
  • Refractive Index: 1.61
  • PSA: 86.22000
  • LogP: 0.16960
  • Vapor Pressure: No data available

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Security Information

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P840493-50mg
3-(Pyrrolidinylsulfonyl)phenylboronic Acid
 871329-61-2
50mg
 $ 50.00 2022-06-03
TRC
P840493-100mg
3-(Pyrrolidinylsulfonyl)phenylboronic Acid
 871329-61-2
100mg
 $ 65.00 2022-06-03
TRC
P840493-500mg
3-(Pyrrolidinylsulfonyl)phenylboronic Acid
 871329-61-2
500mg
 $ 160.00 2022-06-03
Chemenu
CM134215-5g
(3-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
 871329-61-2 97%
5g
 $*** 2023-05-29
abcr
AB352007-1 g
3-(1-Pyrrolidinylsulfonyl)benzeneboronic acid; 97%
 871329-61-2
1g
 €195.00 2023-04-26
abcr
AB352007-5 g
3-(1-Pyrrolidinylsulfonyl)benzeneboronic acid; 97%
 871329-61-2
5g
 €518.00 2023-04-26
abcr
AB352007-10 g
3-(1-Pyrrolidinylsulfonyl)benzeneboronic acid; 97%
 871329-61-2
10g
 €858.00 2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P856123-1g
(3-pyrrolidin-1-ylsulfonylphenyl)boronic acid
 871329-61-2 98%
1g
 ￥1,264.00 2022-09-01
Apollo Scientific
OR9418-1g
3-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
 871329-61-2 98%
1g
 £78.00 2025-02-21
Apollo Scientific
OR9418-5g
3-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
 871329-61-2 98%
5g
 £234.00 2025-02-21

3-(Pyrrolidinylsulfonyl)phenylboronic Acid Related Literature

Related Categories

871329-61-2 (3-(Pyrrolidinylsulfonyl)phenylboronic Acid) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd